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  4. 6-(4-Methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
6-(4-Methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 6-(4-Methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 362000-89-3
VCID: VC0444478
InChI: InChI=1S/C29H27N3O5/c1-3-27(34)31-25-10-5-4-9-23(25)30-24-16-20(19-7-6-8-21(15-19)32(35)36)17-26(33)28(24)29(31)18-11-13-22(37-2)14-12-18/h4-15,20,29-30H,3,16-17H2,1-2H3
SMILES: CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC=C(C=C5)OC
Molecular Formula: C29H27N3O5
Molecular Weight: 497.5g/mol

6-(4-Methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 362000-89-3

Main Products

VCID: VC0444478

Molecular Formula: C29H27N3O5

Molecular Weight: 497.5g/mol

6-(4-Methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 362000-89-3

CAS No. 362000-89-3
Product Name 6-(4-Methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C29H27N3O5
Molecular Weight 497.5g/mol
IUPAC Name 6-(4-methoxyphenyl)-9-(3-nitrophenyl)-5-propanoyl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H27N3O5/c1-3-27(34)31-25-10-5-4-9-23(25)30-24-16-20(19-7-6-8-21(15-19)32(35)36)17-26(33)28(24)29(31)18-11-13-22(37-2)14-12-18/h4-15,20,29-30H,3,16-17H2,1-2H3
Standard InChIKey MOJLGQKCXIBHQU-UHFFFAOYSA-N
SMILES CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC=C(C=C5)OC
Canonical SMILES CCC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=CC=C3)[N+](=O)[O-])NC4=CC=CC=C41)C5=CC=C(C=C5)OC
PubChem Compound 3799740
Last Modified Nov 11 2021
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